2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%
Overview
Description
2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% (2-CFTN) is a synthetic compound derived from nicotinic acid and has been used in a variety of scientific research applications. It has been used extensively in the synthesis of pharmaceuticals, as well as in the development of new drugs. 2-CFTN has also been used as a catalyst in the synthesis of various compounds. The compound has been studied for its potential therapeutic effects in a variety of diseases, including cancer, diabetes, and neurological disorders.
Scientific Research Applications
2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as well as in the development of new drugs. It has also been used in the synthesis of various compounds, such as peptides, nucleosides, and amino acids. The compound has been studied for its potential therapeutic effects in a variety of diseases, including cancer, diabetes, and neurological disorders.
Mechanism of Action
The mechanism of action of 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is not completely understood. However, it is believed that 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% may act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme involved in the metabolism of neurotransmitters, such as serotonin and dopamine. Inhibition of MAO may lead to increased levels of these neurotransmitters, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% are not well understood. However, it is believed that the compound may act as an inhibitor of the enzyme monoamine oxidase (MAO). Inhibition of MAO may lead to increased levels of neurotransmitters, such as serotonin and dopamine, which may be beneficial in the treatment of certain diseases. It has also been suggested that 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% may have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% in lab experiments include its low cost, high purity, and ease of synthesis. Additionally, 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is a relatively stable compound and can be stored for long periods of time without degradation. The main limitation of using 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% in lab experiments is the lack of information regarding its mechanism of action and potential side effects.
Future Directions
The potential therapeutic effects of 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% in various diseases are yet to be fully explored. Additional research is needed to better understand the mechanism of action and potential side effects of the compound. Additionally, more research is needed to determine the optimal dose and duration of treatment for various diseases. Furthermore, further research is needed to explore the potential of 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% as an anti-inflammatory and antioxidant agent. Finally, more research is needed to explore the potential of 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% in combination with other compounds for the treatment of various diseases.
Synthesis Methods
2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is synthesized from the reaction of nicotinic acid and 2-fluoro-3-trifluoromethylphenyl chloride. The reaction is carried out in an organic solvent, such as dichloromethane or diethyl ether. The reaction is typically carried out at room temperature, and the product is then purified by column chromatography.
properties
IUPAC Name |
2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6ClF4NO2/c14-11-8(12(20)21)4-6(5-19-11)7-2-1-3-9(10(7)15)13(16,17)18/h1-5H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJUHPDJSPAVONE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=C(N=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6ClF4NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688264 |
Source
|
| Record name | 2-Chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261935-28-7 |
Source
|
| Record name | 2-Chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
